Cas no 586336-58-5 (Ethyl 7-chloro-3-formyl-1H-indole-2-carboxylate)

• Product Name: Ethyl 7-chloro-3-formyl-1H-indole-2-carboxylate
• CAS No: 586336-58-5
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• MDL: MFCD05227861
• CID: 4784642
• Update Time: 2025-07-02

Ethyl 7-chloro-3-formyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-chloro-3-formyl-1H-indole-2-carboxylate
• BB 0249869
• 7-Chloro-3-formyl-1H-indole-2-carboxylic acid ethyl ester

• MDL： MFCD05227861
• Inchi： 1S/C12H10ClNO3/c1-2-17-12(16)11-8(6-15)7-4-3-5-9(13)10(7)14-11/h3-6,14H,2H2,1H3
• InChI Key： UDHYGPLKBYAGLL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(C=O)=C(C(=O)OCC)NC=21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• XLogP3: 2.7
• Topological Polar Surface Area: 59.2

Additional information on Ethyl 7-chloro-3-formyl-1H-indole-2-carboxylate

Comprehensive Overview of Ethyl 7-chloro-3-formyl-1H-indole-2-carboxylate (CAS No. 586336-58-5)

Ethyl 7-chloro-3-formyl-1H-indole-2-carboxylate (CAS No. 586336-58-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the indole derivative family, a class of heterocyclic compounds widely recognized for their biological activity. The presence of both chloro and formyl functional groups in its molecular structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for indole-based compounds has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in Ethyl 7-chloro-3-formyl-1H-indole-2-carboxylate due to its potential as a building block for anticancer agents and antimicrobial drugs. The compound's chloro-substituted indole core is a key motif in many bioactive molecules, making it a hot topic in medicinal chemistry discussions.

The synthesis of Ethyl 7-chloro-3-formyl-1H-indole-2-carboxylate typically involves multi-step organic reactions, including Vilsmeier-Haack formylation and esterification. Its CAS No. 586336-58-5 serves as a unique identifier in chemical databases, ensuring accurate tracking in global supply chains. Laboratories and manufacturers often search for this compound using keywords like "indole-2-carboxylate derivatives" or "chloro-substituted formyl indoles", reflecting its niche yet growing relevance.

From an environmental perspective, the compound's stability and biodegradability are under scrutiny, aligning with the broader trend of green chemistry. Researchers are exploring sustainable synthesis routes to minimize waste and energy consumption. This aligns with frequent search queries such as "eco-friendly indole synthesis" and "sustainable heterocyclic compounds", highlighting the intersection of science and environmental responsibility.

In analytical chemistry, Ethyl 7-chloro-3-formyl-1H-indole-2-carboxylate is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm its purity and structural integrity, critical for applications in high-value industries. The compound's molecular weight (253.67 g/mol) and melting point data are frequently referenced in technical literature, addressing common user questions about its physical properties.

The global market for fine chemicals has seen increased interest in this compound, particularly from contract research organizations (CROs) and pharmaceutical developers. Its role in structure-activity relationship (SAR) studies is pivotal, as scientists modify its scaffold to optimize drug candidates. Online searches often include terms like "indole-2-carboxylate suppliers" or "CAS 586336-58-5 price", indicating its commercial significance.

Future research directions for Ethyl 7-chloro-3-formyl-1H-indole-2-carboxylate may focus on its crystallography and polymorphism, topics trending in materials science. Additionally, its potential in photodynamic therapy and fluorescent probes aligns with emerging biomedical technologies. These applications respond to growing searches for "indole-based functional materials" and "small molecule diagnostics".

In summary, Ethyl 7-chloro-3-formyl-1H-indole-2-carboxylate (CAS No. 586336-58-5) represents a compelling case study in modern chemical innovation. Its multifaceted applications bridge drug development, material design, and sustainable chemistry, making it a compound of enduring scientific and industrial value.